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Compound of Interest

Compound Name: Sulofenur metabolite V

Cat. No.: B15189781

An in-depth analysis of the compound referenced as "Metabolite V" in comparative studies of
Sulofenur metabolism reveals a substance critical to understanding the biotransformation and
toxicological profile of this class of anticancer agents. While a publicly registered CAS number
for a compound explicitly named "Sulofenur metabolite V" is not available, scientific literature
designates N-(4-tolyl)-N'-(2-hydroxy-4-chlorophenyl)-urea as compound "V" in research
contextual to Sulofenur. This guide provides a comprehensive overview of this compound, its
properties, metabolic significance, and the experimental protocols used in its study.

Compound Identification and Properties

N-(4-tolyl)-N'-(2-hydroxy-4-chlorophenyl)-urea, referred to as compound V in metabolic studies,
was synthesized and investigated to determine its potential role as a metabolic precursor to
other metabolites of Sulofenur-related compounds.

Table 1: Physicochemical Properties of N-(4-tolyl)-N'-(2-hydroxy-4-chlorophenyl)-urea
(Compound V)
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Property Value

Systematic Name N-(4-tolyl)-N'-(2-hydroxy-4-chlorophenyl)-urea
Molecular Formula C14H13CIN202

Molecular Weight 276.72 g/mol

CAS Number Not available in public databases

Metabolic Pathway and Significance

Compound V was studied in the context of the metabolism of N-(4-tolyl)-N'-(4-
chlorophenyl)urea (LY181984), a compound structurally similar to the anticancer agent
Sulofenur. The primary focus of this research was to understand the formation of 2-amino-5-
chlorophenyl sulfate (Metabolite 11), a known metabolite of p-chloroaniline, which is also formed
from Sulofenur. The metabolic studies aimed to determine if Compound V was an intermediate
in the pathway leading to Metabolite Il from LY181984.

The investigation revealed that Compound V is not a significant intermediate in the metabolic
formation of Metabolite Il from LY181984.[1][2] When administered orally to C3H mice,
Compound V produced less of Metabolite 1| compared to an equivalent dose of LY181984.[2]
Furthermore, the major urinary excretion product of Compound V was a different compound
(VI), which was not observed as a metabolite of LY181984.[2] This indicates that the
hydroxylation of the 4-chlorophenyl ring, leading to the formation of Compound V, is not the
primary metabolic route for the production of Metabolite 1l from LY181984.

This metabolic relationship is crucial for understanding the structure-activity and structure-
toxicity relationships of diarylsulfonylureas like Sulofenur. The formation of p-chloroaniline and
its subsequent metabolites, such as Metabolite I, is linked to the methemoglobinemia
observed as a dose-limiting toxicity of Sulofenur in clinical trials.[1]
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Metabolic context of Compound V.

Experimental Protocols

The study of Compound V involved its chemical synthesis and subsequent investigation of its
metabolism in an animal model.

Synthesis of N-(4-tolyl)-N'-(2-hydroxy-4-chlorophenyl)-
urea (Compound V)

While the specific synthesis protocol for Compound V is not detailed in the provided
information, analogous compounds are typically synthesized through the reaction of an
isocyanate with an appropriate amine. In this case, it would likely involve the reaction of 4-tolyl
isocyanate with 2-amino-5-chlorophenol.

In Vivo Metabolism Study

The metabolic fate of Compound V was investigated in C3H mice. The general protocol is as

follows:

e Dosing: C3H mice were administered a 100 mg/kg oral dose of Compound V.
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» Urine Collection: Urine was collected from the mice over a 24-hour period.

e Metabolite Analysis: The collected urine was analyzed to identify and quantify the excreted
metabolites. The amount of Metabolite Il was specifically measured.

o Comparative Analysis: The quantity of Metabolite Il excreted after administration of
Compound V was compared to the amount excreted after a 100 mg/kg oral dose of
LY181984.

Hydrolytic Stability Assay

The stability of Compound V in aqueous solution was compared to that of Sulofenur and
LY181984.

 Incubation: The compounds were incubated in aqueous solutions at pH 5 and pH 7.4 at 37°C
for 48 hours.

o Degradation Measurement: The percentage of decomposition of each compound was
determined at the end of the incubation period. Compound V showed slightly greater
decomposition at pH 5 (62%) compared to Sulofenur (43%) and LY181984 (55%), with
minimal decomposition at pH 7.4 (7%).[2]

This technical guide consolidates the available information on N-(4-tolyl)-N'-(2-hydroxy-4-
chlorophenyl)-urea (Compound V), providing researchers and drug development professionals
with a foundational understanding of its properties and metabolic relevance in the context of
Sulofenur and related diarylsulfonylureas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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